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Compound of Interest

Compound Name: Direct blue 67

Cat. No.: B1217340 Get Quote

In-Depth Technical Guide: Direct Blue 67
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Direct Blue 67, a synthetic diazo dye. The information is curated for professionals

in research and development.

Core Molecular and Physical Data
Direct Blue 67 is a disazo direct dye used primarily in the textile, paper, and leather industries.

Its chemical structure and properties are summarized below.
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Property Value

Molecular Formula C₃₄H₂₄N₅Na₃O₁₂S₃

Molecular Weight 859.75 g/mol

CAS Number 3354-97-0

Chemical Class Disazo Dye

Synonyms
C.I. Direct Blue 67, C.I. 27925, Direct Supra

Light Fast Blue 3R, Direct Fast Blue 3RL

Physical Appearance Bluish-red to black powder

Solubility

Soluble in water (purple solution), soluble in

ethanol (blue solution), insoluble in other

organic solvents.[1]

Synthesis Pathway
The manufacturing of Direct Blue 67 involves a multi-step diazotization and coupling process.

A general outline of the synthesis is described, though detailed industrial protocols are

proprietary. The process begins with the diazotization of 4-Amino-5-

(phenylsulfonyloxy)naphthalene-2,7-disulfonic acid, which is then coupled with 2-Amino-4-

methylanisole. This intermediate product undergoes another diazotization and is subsequently

coupled with 4-Hydroxy-7-(phenylamino)naphthalene-2-sulfonic acid under alkaline conditions.

A final hydrolysis step yields the Direct Blue 67 dye.[1] An alternative synthesis route starts

with 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid.[1]
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Step 1: First Diazotization & Coupling

Step 2: Second Diazotization & Coupling

Step 3: Hydrolysis
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Conceptual Synthesis Workflow for Direct Blue 67.
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Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis of Direct Blue 67 are not

readily available in public literature, likely due to their proprietary nature. Similarly, while direct

dyes are used in biological staining, specific standardized protocols for Direct Blue 67 in this

application are not well-documented in scientific databases. General protocols for direct dye

staining often involve preparing an aqueous solution of the dye and immersing the substrate,

sometimes with the addition of salts to improve dye uptake. For any specific research

application, optimization of staining conditions would be required.

Biological Activity and Signaling Pathways
There is no scientific evidence to suggest that Direct Blue 67 has a specific biological activity

or interacts with cellular signaling pathways in a manner relevant to drug development. Its

primary function is as a colorant.

Toxicological Information
A significant consideration for researchers working with Direct Blue 67 and related azo dyes is

their potential toxicity. Studies on structurally similar direct dyes, such as Direct Blue 6, have

indicated that they can be metabolized in vivo to release benzidine, a known carcinogen. This

metabolic cleavage of the azo bond can lead to the formation of harmful aromatic amines.

Toxicological studies have shown that some benzidine-based direct dyes are carcinogenic in

animal models, inducing hepatocellular carcinomas.[2][3] Therefore, handling of Direct Blue 67
should be conducted with appropriate safety precautions, including the use of personal

protective equipment to avoid inhalation and skin contact.
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Toxicological Concern Pathway for Benzidine-based Dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Direct Blue 67 molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217340#direct-blue-67-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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